N-((1-methyl-1H-pyrrol-2-yl)methyl)-3-(4-(methylsulfonyl)phenyl)-N-(thiophen-2-ylmethyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-methyl-1H-pyrrol-2-yl)methyl)-3-(4-(methylsulfonyl)phenyl)-N-(thiophen-2-ylmethyl)propanamide is a useful research compound. Its molecular formula is C21H24N2O3S2 and its molecular weight is 416.55. The purity is usually 95%.
BenchChem offers high-quality N-((1-methyl-1H-pyrrol-2-yl)methyl)-3-(4-(methylsulfonyl)phenyl)-N-(thiophen-2-ylmethyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1-methyl-1H-pyrrol-2-yl)methyl)-3-(4-(methylsulfonyl)phenyl)-N-(thiophen-2-ylmethyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Synthesis Methods
A study by Bianchi et al. (2014) explored innovative ring-opening/ring-closing protocols from nitrothiophenes leading to the easy access of N-fused pyrroles. This method, driven by a tandem 1,6-H shift followed by 6π-electrocyclization, showcases a versatile approach to synthesize compounds of both synthetic and biological interest, highlighting the potential utility of the specified compound in the creation of N-fused pyrroles which are significant in various chemical syntheses and biological applications (Bianchi et al., 2014).
Biocatalysis in Drug Metabolism
Zmijewski et al. (2006) demonstrated the use of microbial-based biocatalytic systems to produce mammalian metabolites of drugs, including biaryl-bis-sulfonamide compounds. This approach allows for the generation of significant quantities of metabolites for structural characterization and provides a novel methodology for studying drug metabolism, potentially applicable to compounds structurally related to the specified chemical (Zmijewski et al., 2006).
Anticancer and Antimicrobial Properties
Küçükgüzel et al. (2013) synthesized a series of derivatives including N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene) compounds, which were evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. This research underscores the potential biomedical applications of compounds similar to the specified chemical, particularly in developing new therapeutic agents (Küçükgüzel et al., 2013).
Electrochemical Studies
Nicotera et al. (2005) conducted an extensive NMR characterization of ionic liquid mixtures, including compounds structurally related to the specified chemical. This study offers insights into the interactions between ionic liquids and lithium salts, contributing to the understanding of their physicochemical properties and potential applications in electrochemical devices (Nicotera et al., 2005).
Analgesic Efficacy
Ha et al. (2013) explored 2-thio pyridine C-region analogues of propanamides, revealing compounds with potent TRPV1 antagonism. This research indicates the applicability of compounds with similar structures in developing analgesic treatments that target the TRPV1 receptor, highlighting their potential in pain management (Ha et al., 2013).
properties
IUPAC Name |
N-[(1-methylpyrrol-2-yl)methyl]-3-(4-methylsulfonylphenyl)-N-(thiophen-2-ylmethyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O3S2/c1-22-13-3-5-18(22)15-23(16-19-6-4-14-27-19)21(24)12-9-17-7-10-20(11-8-17)28(2,25)26/h3-8,10-11,13-14H,9,12,15-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMQILYGKZQJDQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1CN(CC2=CC=CS2)C(=O)CCC3=CC=C(C=C3)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-methyl-1H-pyrrol-2-yl)methyl)-3-(4-(methylsulfonyl)phenyl)-N-(thiophen-2-ylmethyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.